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Compound of Interest

Compound Name:
5-Bromo-2,3-difluorobenzene

methanol

Cat. No.: B13021340

Get Quote

(5-bromo-2,3-difluorophenyl)methanol (CAS No. 887585-71-9) is a halogenated aromatic

compound that serves as a crucial building block in the synthesis of complex active

pharmaceutical ingredients (APIs). As a defined pharmaceutical intermediate, its purity, identity,

and assay directly influence the critical quality attributes (CQAs) of the final drug substance,

impacting process reproducibility, impurity formation, and overall batch consistency.[1][2]

This technical guide, written from the perspective of a Senior Application Scientist, provides a

comprehensive framework for the analytical characterization of (5-bromo-2,3-

difluorophenyl)methanol. It moves beyond simple protocols to explain the scientific rationale

behind method selection and data interpretation, grounding every recommendation in the

principles of Good Manufacturing Practices (GMP) and International Council for Harmonisation

(ICH) guidelines.[1][3] The objective is to establish a self-validating system of analysis that

ensures the material consistently meets the stringent quality standards required for drug

development and manufacturing.[2][4]

Section 1: Physicochemical Characterization and
Reference Standard Management
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A thorough understanding of the molecule's fundamental properties is the bedrock of any

analytical program. The establishment of a well-characterized primary reference standard is a

mandatory prerequisite for quantitative analysis, such as assay determination.[5]

Core Properties
The essential physicochemical data for (5-bromo-2,3-difluorophenyl)methanol are summarized

below.

Property Value Source

CAS Number 887585-71-9 [6]

Molecular Formula C₇H₅BrF₂O [6]

Molecular Weight 223.02 g/mol [6]

Appearance Liquid (typical) [6]

Purity (Typical) ≥98% [6]

Reference Standard Protocol
The use of a primary reference standard is non-negotiable for calibrating relative analytical

methods like chromatography.[5]

Protocol for Reference Standard Qualification:

Source Material: Obtain a high-purity batch of (5-bromo-2,3-difluorophenyl)methanol, ideally

through independent synthesis or by further purification of existing production material.[5]

Comprehensive Characterization: Perform an exhaustive set of analytical tests to confirm

identity and purity. This includes:

Structural confirmation via ¹H NMR, ¹³C NMR, and MS.

Purity assessment by a validated high-resolution chromatographic method (e.g., HPLC or

GC), determining the area percent of the main peak.
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Determination of water content (Karl Fischer titration) and residual solvents (Headspace

GC).

Inorganic impurity analysis (e.g., sulfated ash).

Assign Assay Value: The assay is calculated by mass balance, subtracting the percentages

of all identified impurities (organic, water, residual solvents, inorganic) from 100%.

Documentation & Storage: The qualified primary standard must be accompanied by a

comprehensive Certificate of Analysis (CoA) and stored under controlled conditions to

ensure its stability.[6][7]

Section 2: Chromatographic Methods for Assay and
Purity Determination
Chromatography is the cornerstone for separating and quantifying the target compound from

process-related impurities and degradation products. The choice between liquid and gas

chromatography is dictated by the analyte's volatility and thermal stability.[8]

Assay and Organic Impurity Profiling by RP-HPLC
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is

the preferred method for assay and purity analysis due to the compound's non-volatile nature

and the presence of a UV-active aromatic ring.

Causality Behind Method Design:

Stationary Phase: A C18 column is selected for its versatility and robust performance in

separating compounds of moderate polarity.[9]

Mobile Phase: A gradient of acetonitrile and water provides the necessary elution strength to

separate both polar and non-polar impurities. The addition of a small amount of acid (e.g.,

trifluoroacetic acid) sharpens peaks by suppressing the ionization of any acidic or basic

functional groups.[9]

Detection: UV detection at 254 nm is chosen as it is a common wavelength for aromatic

compounds, offering good sensitivity.[9]
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Experimental Protocol: RP-HPLC Method

Instrumentation: Standard HPLC system with a quaternary pump, autosampler, column

thermostat, and UV/Vis detector.

Chromatographic Conditions:

Column: C18 reverse-phase, 4.6 mm x 250 mm, 5 µm particle size.

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

Flow Rate: 1.0 mL/min.

Gradient:

0-5 min: 30% B

5-25 min: 30% to 95% B

25-30 min: 95% B

30.1-35 min: 30% B (re-equilibration)

Column Temperature: 30 °C.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Sample Preparation:

Standard Solution (for Assay): Accurately weigh ~25 mg of the (5-bromo-2,3-

difluorophenyl)methanol reference standard into a 50 mL volumetric flask. Dissolve and

dilute to volume with a 50:50 mixture of Acetonitrile:Water. (Concentration ≈ 0.5 mg/mL).

Sample Solution: Prepare the test sample in the same manner as the standard solution.
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System Suitability Testing (SST):

Inject the standard solution five times.

The relative standard deviation (RSD) for the peak area must be ≤ 2.0%.

The tailing factor for the main peak should be between 0.8 and 1.5.

Analysis and Calculation:

Assay (% w/w):(Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) *

Purity_Standard

Purity (% Area):(Area_MainPeak / Total_Area_All_Peaks) * 100

Volatile Impurities and Residual Solvents by Headspace
GC
Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) is the standard

technique for identifying and quantifying volatile organic compounds, such as residual solvents

from the synthesis process (e.g., methanol, ethanol, toluene).[10] The use of headspace

injection prevents non-volatile matrix components from contaminating the GC system.

Experimental Protocol: Headspace GC-FID Method

Instrumentation: GC system with a headspace autosampler and an FID detector.

Chromatographic Conditions:

Column: DB-624 or similar (6% cyanopropylphenyl - 94% dimethylpolysiloxane), 30 m x

0.32 mm ID, 1.8 µm film thickness.

Carrier Gas: Helium or Nitrogen, constant flow.

Oven Program:

Initial Temp: 40 °C, hold for 5 minutes.
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Ramp: 10 °C/min to 220 °C.

Hold: 5 minutes.

Injector Temperature: 250 °C.

Detector Temperature: 260 °C.

Headspace Parameters:

Vial Equilibration Temperature: 80 °C.

Vial Equilibration Time: 20 minutes.

Sample Preparation:

Accurately weigh ~100 mg of the sample into a 20 mL headspace vial.

Add 5 mL of a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) containing an internal

standard.

Seal the vial immediately.

Validation: The method must be validated for specificity, linearity, limit of detection (LOD),

and limit of quantitation (LOQ) for all potential residual solvents as per ICH Q3C guidelines.

[1][10]

Section 3: Spectroscopic Methods for Structural
Identity
Spectroscopic techniques provide orthogonal confirmation of the molecule's identity by probing

its unique chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is unparalleled for unambiguous structure elucidation. For (5-bromo-2,3-

difluorophenyl)methanol, ¹H, ¹³C, and ¹⁹F NMR spectra are essential.
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¹H NMR: The proton spectrum is expected to show distinct signals for the benzylic protons (-

CH₂OH) and the aromatic protons. The -CH₂- signal will likely appear as a singlet or a triplet

if coupled to the hydroxyl proton (depending on the solvent), typically around 4.5-4.8 ppm.

The two aromatic protons will appear as complex multiplets due to H-H and H-F coupling.

¹³C NMR: The carbon spectrum will show seven distinct signals. The benzylic carbon (-

CH₂OH) will be in the 60-70 ppm range. The aromatic carbons will show complex splitting

patterns due to C-F coupling, which is highly characteristic.[11]

¹⁹F NMR: The fluorine spectrum provides critical information, showing two distinct signals for

the two non-equivalent fluorine atoms, with their coupling providing further structural

confirmation.

Mass Spectrometry (MS)
MS provides information on the molecular weight and fragmentation pattern.

Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Electrospray Ionization

(ESI-MS) can be used.[12]

Expected Molecular Ion: The key diagnostic feature will be the molecular ion peak (M⁺). Due

to the presence of one bromine atom, this will appear as a pair of peaks of nearly equal

intensity (the "isotopic signature"), separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br). For

C₇H₅BrF₂O, the expected m/z values would be approximately 222 and 224.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR confirms the presence of key functional groups through their characteristic vibrational

frequencies.

Predicted FTIR Absorption Bands
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Vibrational Mode
Predicted Frequency
Range (cm⁻¹)

Rationale

O-H Stretch (Alcohol) 3200 - 3600 (Broad)

Characteristic of the hydroxyl

group, broadened by hydrogen

bonding.

C-H Stretch (Aromatic) 3000 - 3100
Corresponds to the C-H bonds

on the benzene ring.[13]

C-H Stretch (Aliphatic) 2850 - 2960
Corresponds to the benzylic -

CH₂- group.

C=C Stretch (Aromatic) 1400 - 1650
Multiple bands indicating the

aromatic ring structure.[13]

C-F Stretch 1000 - 1400 (Strong)

Strong, characteristic

absorptions due to the polar C-

F bonds.[13]

C-O Stretch (Alcohol) 1050 - 1260

Indicates the presence of the

primary alcohol functional

group.

C-Br Stretch 500 - 600
Found in the fingerprint region,

confirming the C-Br bond.

Section 4: Integrated Analytical Workflow and Data
Visualization
No single technique is sufficient. A robust quality control strategy relies on the intelligent

integration of orthogonal methods. The workflow below illustrates a logical, self-validating

process for the complete analysis of a batch of (5-bromo-2,3-difluorophenyl)methanol.
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Fig 1: Comprehensive Analytical Workflow
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Caption: Fig 1: Comprehensive Analytical Workflow

Conclusion
The quality control of (5-bromo-2,3-difluorophenyl)methanol demands a multi-faceted analytical

approach that is both rigorous and scientifically sound. By integrating orthogonal

chromatographic and spectroscopic techniques, a complete profile of the material's identity,

assay, and purity can be established. The protocols and logical frameworks presented in this

guide are designed to be self-validating systems, ensuring that each batch of this critical

intermediate is safe, effective, and compliant with global regulatory standards, thereby

safeguarding the integrity of the final API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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